Cas no 942862-69-3 (2-{2-1-(4-butylphenyl)-5-oxopyrrolidin-3-yl-1H-1,3-benzodiazol-1-yl}-N,N-diethylacetamide)

• Product Name: 2-{2-1-(4-butylphenyl)-5-oxopyrrolidin-3-yl-1H-1,3-benzodiazol-1-yl}-N,N-diethylacetamide
• CAS No: 942862-69-3
• MF: C₂₇H₃₄N₄O₂
• MW: 446.584466457367
• CID: 5430432
• Update Time: 2025-07-15

2-{2-1-(4-butylphenyl)-5-oxopyrrolidin-3-yl-1H-1,3-benzodiazol-1-yl}-N,N-diethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{2-[1-(4-butylphenyl)-5-oxo-3-pyrrolidinyl]-1H-benzimidazol-1-yl}-N,N-diethylacetamide
• 1H-Benzimidazole-1-acetamide, 2-[1-(4-butylphenyl)-5-oxo-3-pyrrolidinyl]-N,N-diethyl-
• 2-{2-1-(4-butylphenyl)-5-oxopyrrolidin-3-yl-1H-1,3-benzodiazol-1-yl}-N,N-diethylacetamide

• Inchi： 1S/C27H34N4O2/c1-4-7-10-20-13-15-22(16-14-20)30-18-21(17-25(30)32)27-28-23-11-8-9-12-24(23)31(27)19-26(33)29(5-2)6-3/h8-9,11-16,21H,4-7,10,17-19H2,1-3H3
• InChI Key： ONFYTOQPHTUDGC-UHFFFAOYSA-N
• SMILES： C1(C2CC(=O)N(C3=CC=C(CCCC)C=C3)C2)N(CC(N(CC)CC)=O)C2=CC=CC=C2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 2-{2-1-(4-butylphenyl)-5-oxopyrrolidin-3-yl-1H-1,3-benzodiazol-1-yl}-N,N-diethylacetamide

Professional Introduction to Compound with CAS No. 942862-69-3 and Product Name: 2-{2-1-(4-butylphenyl)-5-oxopyrrolidin-3-yl-1H-1,3-benzodiazol-1-yl}-N,N-diethylacetamide

Compound with the CAS number 942862-69-3 and the product name 2-{2-1-(4-butylphenyl)-5-oxopyrrolidin-3-yl-1H-1,3-benzodiazol-1-yl}-N,N-diethylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural complexity of this molecule, featuring multiple heterocyclic rings and functional groups, makes it a subject of intense research interest.

The name of the compound provides valuable insights into its chemical structure. The presence of 4-butylphenyl, 5-oxopyrrolidin-3-yl, and 1H-1,3-benzodiazol-1-yl moieties suggests that this molecule is designed to interact with specific biological targets. These structural elements are known to contribute to the pharmacological activity of various drug candidates. The N,N-diethylacetamide moiety further enhances the compound's solubility and bioavailability, making it a promising candidate for further development.

In recent years, there has been a growing interest in the development of novel compounds that can modulate neurotransmitter systems. The benzodiazolone scaffold, which is present in this compound, has been extensively studied for its anxiolytic, sedative, and muscle relaxant properties. The integration of this scaffold with other pharmacophores has led to the discovery of new analogs with improved pharmacokinetic profiles and reduced side effects.

The 4-butylphenyl group in the molecule is particularly noteworthy as it can influence the compound's binding affinity and selectivity. This group is often used in drug design to enhance interaction with specific receptors or enzymes. The 5-oxopyrrolidin-3-yl moiety adds another layer of complexity, potentially contributing to the compound's ability to cross the blood-brain barrier. This is crucial for central nervous system (CNS) drugs, where brain penetration is essential for therapeutic efficacy.

Current research in pharmaceutical chemistry increasingly focuses on developing molecules with multi-target interactions. The structure of this compound suggests that it may interact with more than one receptor or enzyme, which could lead to synergistic effects and improved therapeutic outcomes. Such multi-target drugs are particularly attractive in the treatment of complex diseases where multiple pathways are involved.

One of the most exciting aspects of this compound is its potential application in treating neurological disorders. The combination of benzodiazolone and pyrrolidine derivatives has shown promise in preclinical studies as a novel approach to managing conditions such as anxiety disorders, epilepsy, and neurodegenerative diseases. The N,N-diethylacetamide group not only improves solubility but also enhances metabolic stability, which are critical factors for drug development.

The synthesis of such complex molecules requires meticulous planning and expertise in organic chemistry. The synthetic route for this compound involves multiple steps, including cyclization reactions, nucleophilic substitutions, and functional group transformations. Each step must be carefully optimized to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct such intricate structures more efficiently than ever before.

In terms of pharmacological activity, preliminary studies suggest that this compound exhibits significant potential as an agonist for certain neurotransmitter receptors. The binding affinity of the molecule to these receptors needs to be carefully evaluated through various biochemical assays. Techniques such as radioligand binding assays and computational modeling can provide valuable insights into the compound's mechanism of action.

The development of new drugs is a lengthy process that involves extensive testing in vitro and in vivo. Animal models are commonly used to assess the safety and efficacy of novel compounds before they can be tested in humans. The pharmacokinetic profile of this compound will play a crucial role in determining its suitability for clinical trials. Parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity (T) need to be thoroughly evaluated.

The integration of computational chemistry into drug discovery has revolutionized the field by allowing researchers to predict properties and interactions with greater accuracy. Molecular docking studies can simulate how this compound interacts with biological targets at an atomic level. These simulations can help identify potential lead compounds that require further optimization before entering clinical development.

Given the increasing demand for personalized medicine, there is a growing interest in developing drugs that can be tailored to individual patients based on their genetic makeup or specific disease characteristics. The versatility of structures like this one makes it an excellent candidate for customization through techniques such as structure-based drug design or fragment-based drug discovery.

The future prospects for this compound are promising as ongoing research continues to uncover new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory discoveries into viable treatments for patients worldwide. The multifaceted nature of this molecule ensures that it will remain a topic of interest for years to come.